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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, purification, and analytical methods for the compound with CAS number

81-48-1, commonly known as Solvent Violet 13. It is intended for researchers, scientists, and

drug development professionals who may be interested in this molecule for its chemical

properties or as a member of the anthraquinone class of compounds.

Chemical Identity and Properties
Solvent Violet 13 is a synthetic anthraquinone dye. Its chemical identity and key physical and

chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 81-48-1 [1]

Common Names

Solvent Violet 13, Quinizarin

Blue, D&C Violet No. 2,

Alizurol Purple

[2][3]

IUPAC Name

1-hydroxy-4-(4-

methylanilino)anthracene-9,10-

dione

[4]

Molecular Formula C₂₁H₁₅NO₃ [4]

Molecular Weight 329.35 g/mol [4]

Appearance
Bluish violet oil solvent dye,

purple to black powder
[5][6]

Melting Point 142-143 °C [2]

Boiling Point
520.7 °C at 760 mmHg

(estimated)
[7]

Solubility

Insoluble in water; soluble in

acetone, toluene, and

benzene.

[2]

Molar Mass 329.355 g·mol⁻¹ [2]

Synthesis of Solvent Violet 13
The synthesis of Solvent Violet 13 typically involves the condensation of a 1,4-

dihydroxyanthraquinone (quinizarin) derivative with p-toluidine.[8] A common and efficient

approach is a "one-pot" synthesis.

Experimental Protocol: One-Pot Synthesis
This protocol is a generalized procedure based on methodologies described in patent literature.

[9]

Reagents:
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1,4-dihydroxyanthraquinone (Quinizarin)

p-Toluidine (or 4-nitrotoluene as a precursor)

Boric acid (catalyst)

Iron powder (if using 4-nitrotoluene)

Methanol (solvent)

Hydrogen gas (if using 4-nitrotoluene)

Hydrochloric acid

Procedure:

Charge a pressure vessel with methanol, 1,4-dihydroxyanthraquinone, 4-nitrotoluene, iron

powder, and boric acid.

Seal the vessel and purge with nitrogen to create an inert atmosphere.

Heat the mixture with stirring and introduce hydrogen gas to facilitate the in-situ reduction of

4-nitrotoluene to p-toluidine.

After the hydrogenation is complete (indicated by the cessation of hydrogen uptake),

increase the temperature to initiate the condensation reaction between the in-situ generated

p-toluidine and 1,4-dihydroxyanthraquinone.

Upon completion of the condensation, cool the reaction mixture, release the pressure, and

introduce air to oxidize the intermediate to the final product, Solvent Violet 13.

Add hydrochloric acid to precipitate the product.

Filter the crude product, wash with water and methanol, and dry.
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Reagents

Reaction Steps Work-up

1,4-Dihydroxyanthraquinone

Condensationp-Toluidine
(or 4-Nitrotoluene + Fe/H2)

In-situ Reduction
(if using 4-Nitrotoluene)

Boric Acid

Methanol

Oxidation Precipitation
(with HCl) Filtration & Washing Drying Solvent Violet 13

Click to download full resolution via product page

Synthesis Workflow for Solvent Violet 13

Purification
Crude Solvent Violet 13 can be purified using standard laboratory techniques such as solvent

extraction or column chromatography.

Experimental Protocol: Purification by Column
Chromatography
Materials:

Crude Solvent Violet 13

Silica gel (for column chromatography)
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A suitable solvent system (e.g., a mixture of a non-polar solvent like hexane or toluene and a

more polar solvent like ethyl acetate or dichloromethane). The exact ratio should be

determined by thin-layer chromatography (TLC) to achieve an Rf value of approximately 0.2-

0.3 for the desired compound.

Procedure:

Prepare a slurry of silica gel in the chosen non-polar solvent and pack it into a

chromatography column.

Dissolve the crude Solvent Violet 13 in a minimal amount of the eluting solvent.

Load the sample onto the top of the silica gel column.

Elute the column with the chosen solvent system. A gradient elution, starting with a less polar

solvent mixture and gradually increasing the polarity, may be necessary for optimal

separation.

Collect fractions and monitor the separation by TLC.

Combine the fractions containing the pure product.

Remove the solvent under reduced pressure to obtain the purified Solvent Violet 13.
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Purification Workflow for Solvent Violet 13
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Analytical Characterization
The identity and purity of Solvent Violet 13 can be confirmed using various analytical

techniques.

Technique Expected Observations

High-Performance Liquid Chromatography

(HPLC)

A single major peak corresponding to the

product. The retention time will depend on the

specific column and mobile phase used. Purity

can be assessed by the peak area percentage.

Thin-Layer Chromatography (TLC)

A single spot with a characteristic Rf value for a

given solvent system. This is a quick method for

monitoring reaction progress and purity.

UV-Visible Spectroscopy

An absorption maximum (λmax) in the visible

region, characteristic of its violet color. In

toluene, the λmax is reported to be in the range

of 581.0-585.0 nm.[6]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR spectra will show characteristic

peaks corresponding to the protons and carbons

in the 1-hydroxy-4-(4-methylanilino)anthracene-

9,10-dione structure. Specific chemical shift

data would need to be acquired experimentally.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion

peak corresponding to the molecular weight of

the compound (approximately 329.35 m/z).

Biological Activity and Toxicological Information
The primary application of Solvent Violet 13 is as a colorant.[2] Its biological activity from a

pharmacological perspective is not well-documented. However, as an anthraquinone derivative,

it belongs to a class of compounds known to exhibit a range of biological effects.

Toxicology:
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Skin Sensitization: Solvent Violet 13 has been identified as a potential skin sensitizer.[10]

Genotoxicity: In vitro genetic toxicity studies have shown mixed results, with some assays

being negative and a micronucleus test showing a positive result.[11]

Carcinogenicity: A screening assessment by Health Canada, using a read-across approach

with the analogue anthraquinone, identified carcinogenicity as a critical health effect.[12]

Potential for Signaling Pathway Modulation (Based on the Anthraquinone Class):

While no specific studies have directly implicated CAS 81-48-1 in the modulation of particular

signaling pathways, the broader class of anthraquinones has been shown to interact with

various cellular targets and pathways. This information may provide a starting point for

investigating the potential bioactivity of Solvent Violet 13.

NF-κB Pathway: Some anthraquinones have demonstrated anti-inflammatory effects by

regulating the NF-κB signaling pathway.[13]

MAPK and PI3K/Akt Pathways: Anthocyanins, which share some structural similarities with

anthraquinones, have been shown to regulate mitogen-activated protein kinases (MAPKs)

and the PI3K/Akt pathway.[14]

Enzyme Inhibition: Anthraquinone derivatives have been investigated as inhibitors of various

enzymes, including matrix metalloproteinases (MMPs) such as MMP-13.[15]

It is crucial to note that these are general activities of the anthraquinone class, and specific

experimental validation for CAS 81-48-1 is required to confirm any such effects.

Conceptual Diagram of Potential NF-κB Pathway Modulation by Anthraquinones

Safety and Handling
Based on available safety data sheets, Solvent Violet 13 should be handled with care in a

laboratory setting.

Hazard Statements: May cause an allergic skin reaction. May cause long lasting harmful

effects to aquatic life.[16]
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Precautionary Statements: Avoid breathing dust. Wear protective gloves, protective clothing,

and eye protection. Avoid release to the environment.[16]

First Aid: In case of skin contact, wash with plenty of water. If skin irritation or rash occurs,

get medical advice/attention. In case of eye contact, rinse cautiously with water for several

minutes.[13]

Researchers should always consult the most up-to-date Safety Data Sheet (SDS) before

handling this compound.

Conclusion
CAS 81-48-1, or Solvent Violet 13, is a well-characterized anthraquinone dye with established

synthetic and analytical procedures. While its primary application has been in the colorant

industry, its chemical structure places it within a class of compounds known for diverse

biological activities. The toxicological profile of Solvent Violet 13 indicates a potential for skin

sensitization and other health effects, warranting careful handling. For drug development

professionals, while there is no direct evidence of therapeutic activity for this specific

compound, the known modulation of key signaling pathways by other anthraquinones suggests

that Solvent Violet 13 could be a subject of interest for screening and further investigation into

its potential pharmacological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solvent Violet 13 | C21H15NO3 | CID 6680 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Solvent Violet 13 - Wikipedia [en.wikipedia.org]

3. 1-hydroxy-4-(p-toluidino)anthraquinone | 81-48-1 [chemnet.com]

4. alfa-chemistry.com [alfa-chemistry.com]

5. China Solvent Violet 13 / CAS 81-48-1 factory and manufacturers | Precise Color
[precisechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://m.chemicalbook.com/ChemicalProductProperty_DE_CB8322023.htm
https://m.chemicalbook.com/CASEN_81-48-1.htm
https://www.benchchem.com/product/b1664779?utm_src=pdf-body
https://www.benchchem.com/product/b1664779?utm_src=pdf-body
https://www.benchchem.com/product/b1664779?utm_src=pdf-body
https://www.benchchem.com/product/b1664779?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Violet-13
https://en.wikipedia.org/wiki/Solvent_Violet_13
https://www.chemnet.com/cas/en/81-48-1/1-hydroxy-4-(p-toluidino)anthraquinone.html
https://www.alfa-chemistry.com/solvent-violet-13-cas-81-48-1-item-284970.htm
https://www.precisechem.com/solvent-violet-13-2-product/
https://www.precisechem.com/solvent-violet-13-2-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 1-Hydroxy-4-p-toluidinoanthraquinone [myskinrecipes.com]

7. ci 60725, 81-48-1 [thegoodscentscompany.com]

8. Solvent Violet 13 | 81-48-1 [chemicalbook.com]

9. Design and Synthesis of Water-Soluble and Potent MMP-13 Inhibitors with Activity in
Human Osteosarcoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

10. consultations.hse.gov.uk [consultations.hse.gov.uk]

11. kremer-pigmente.com [kremer-pigmente.com]

12. Risk management approach for Solvent Violet 13 - Canada.ca [canada.ca]

13. 81-48-1 | CAS DataBase [m.chemicalbook.com]

14. scribd.com [scribd.com]

15. Matrix Metalloproteinase 13 Inhibitors for Modulation of Osteoclastogenesis:
Enhancement of Solubility and Stability - PMC [pmc.ncbi.nlm.nih.gov]

16. 1-Hydroxy-4-(p-toluidino)anthrachinon | 81-48-1 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to CAS 81-48-1 (Solvent
Violet 13)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664779#cas-number-81-48-1-chemical-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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